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Compound of Interest

Compound Name: NRA-0160

Cat. No.: B1662776 Get Quote

A Next-Generation Insulin Sensitizer Targeting
Mitochondrial Metabolism
Kalamazoo, MI – MSDC-0160, a novel insulin-sensitizing agent, has emerged from a concerted

effort to develop safer and more targeted therapies for metabolic and neurodegenerative

diseases. Developed by Metabolic Solutions Development Company (MSDC), this second-

generation thiazolidinedione (TZD) represents a significant advancement over its predecessors

by selectively targeting the mitochondrial pyruvate carrier (MPC) complex, thereby avoiding the

adverse effects associated with the activation of peroxisome proliferator-activated receptor-

gamma (PPARγ).[1][2][3] This technical guide provides an in-depth overview of the discovery,

mechanism of action, and development of MSDC-0160, tailored for researchers, scientists, and

drug development professionals.

Core Discovery and Rationale
The development of MSDC-0160 was spearheaded by a team of researchers, including Jerry

Colca, who sought to separate the therapeutic insulin-sensitizing effects of TZDs from their

PPARγ-mediated side effects, such as fluid retention and weight gain.[4] The core insight was

the identification of a mitochondrial target of thiazolidinediones (mTOT), later identified as the

mitochondrial pyruvate carrier (MPC).[5] By modulating the MPC, MSDC-0160 influences

cellular metabolism at a fundamental level, offering a novel therapeutic avenue for a range of

diseases linked to mitochondrial dysfunction.
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Chemical Identity:

Formal Name: 5-[[4-[2-(5-ethyl-2-pyridinyl)-2-oxoethoxy]phenyl]methyl]-2,4-thiazolidinedione

CAS Number: 146062-49-9

Molecular Formula: C₁₉H₁₈N₂O₄S

Mechanism of Action: A Focus on the Mitochondria
MSDC-0160 exerts its effects by inhibiting the mitochondrial pyruvate carrier (MPC), a protein

complex located on the inner mitochondrial membrane responsible for transporting pyruvate

from the cytosol into the mitochondrial matrix. The MPC is a heterodimer composed of MPC1

and MPC2 subunits. By inhibiting pyruvate transport, MSDC-0160 initiates a cascade of

metabolic reprogramming.

This reduction in mitochondrial pyruvate availability leads to a decrease in the activity of the

mammalian target of rapamycin (mTOR), a key regulator of cell growth and metabolism. The

inhibition of mTOR, in turn, promotes autophagy, a cellular process responsible for the

degradation and recycling of damaged organelles and misfolded proteins. This mechanism is

central to the neuroprotective effects observed with MSDC-0160 in preclinical models of

Parkinson's and Alzheimer's diseases.

Signaling Pathway and Experimental Workflow
Visualizations
To visually represent the complex biological processes and experimental designs involved in

the study of MSDC-0160, the following diagrams have been generated using the DOT

language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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